N-cyclopentyl-4-[2-oxo-2-(1-piperidinyl)ethoxy]benzenesulfonamide

• IUPAC Name: N-cyclopentyl-4-(2-oxo-2-piperidin-1-ylethoxy)benzenesulfonamide
• InChI: InChI=1S/C18H26N2O4S/c21-18(20-12-4-1-5-13-20)14-24-16-8-10-17(11-9-16)25(22,23)19-15-6-2-3-7-15/h8-11,15,19H,1-7,12-14H2
• InChI Key: OUNZGAYHKONGGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=CC=C(C=C2)S(=O)(=O)NC3CCCC3
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each adding a different part of the molecule. The exact process would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzene ring provides a planar, aromatic center to the molecule. The cyclopentyl and piperidinyl groups are both cyclic structures, which could add some three-dimensionality to the molecule. The sulfonamide group could potentially form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzene ring, the sulfonamide group, and the cyclic structures. The benzene ring is relatively stable but can undergo electrophilic aromatic substitution reactions. The sulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would all be influenced by the presence and arrangement of its functional groups.

Safety and Hazards

As with any chemical compound, handling “N-cyclopentyl-4-[2-oxo-2-(1-piperidinyl)ethoxy]benzenesulfonamide” would require appropriate safety precautions. Without specific information, it’s difficult to comment on its toxicity or environmental impact.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate whether it has any biological activity, given the presence of the sulfonamide group.